Cas no 108-62-3 (Metaldehyde)

• Product Name: Metaldehyde
• CAS No: 108-62-3
• MF: C₈H₁₆O₄
• MW: 176.210243225098
• MDL: MFCD00134115
• CID: 35511
• Update Time: 2026-05-14

Metaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4,6,8-tetramethyl-1,3,5,7-tetraoxacyclooctane
• ACETALDEHYDE TETRAMER
• METALDEHYDE
• 1,3,5,7-Tetroxocane, 2,4,6,8-tetramethyl-
• 2,4,6,8-Tetramethyl-1,3,5,7-tetraoxocane
• 3,5,7-Tetroxocane,2,4,6,8-tetramethyl-1
• 5,7-tetroxocane,2,4,6,8-tetramethyl-3
• Antimilace
• Ariotox
• Corry’sslugdeath
• Corry'S slug death
• Farmon mini slug pellets
• Gastratox 6G slug pellets
• Halizan
• Helarion
• Metaldehyd
• Metaldeide
• Namekil
• PBI slug pellets
• R-2,C-4,C-6,C-8-tetramethyl-1,3,5,7-tetroxocane
• 2,4,6,8-TETRAMETHYL-1,3,5,7-TETRAOXACYCLOOCTANCE
• 2,4,6,8-tetramethyl-1,3,5,7-tetraoxocane,Metaldehyde
• 2,4,6,8-tetramethyl-1,3,5,7-tetroxocane
• Acetaldehyde polymerized
• Aldehyde (meta)
• Metacetaldehyde
• Slug-tox
• Tetramer
• Cekumeta
• Metason
• Acetaldehyde, tetramer
• Metaldehyd [German]
• Metaldeide [Italian]
• Caswell No. 548
• Metaldehyde [BSI:ISO]
• UN1332
• EPA Pesticide Chemical Code 053001
• r-2,c-4,c-6,c-8-
• r-2,c-4,c-6,c-8-Tetramethy
• Metaldehyde

• MDL： MFCD00134115
• Inchi： 1S/C8H16O4/c1-5-9-6(2)11-8(4)12-7(3)10-5/h5-8H,1-4H3
• InChI Key： GKKDCARASOJPNG-UHFFFAOYSA-N
• SMILES： O1C([H])(C([H])([H])[H])OC([H])(C([H])([H])[H])OC([H])(C([H])([H])[H])OC1([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 176.10500
• Monoisotopic Mass: 176.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 36.9

Experimental Properties

• Color/Form: The pure product is colorless rhombohedral crystal.
• Density: 1.27
• Melting Point: 246°C(lit.)
• Boiling Point: 65°C/15mmHg(lit.)
• Flash Point: 50 ºC
• Refractive Index: 1.4220 (estimate)
• Water Partition Coefficient: 0.02 g/100 mL (20 ºC)
• PSA: 36.92000
• LogP: 1.45040
• Sublimation Point: 112-115 ºC
• FEMA: 3273
• Solubility: Insoluble in water, soluble in some organic solvents.
• Vapor Pressure: 0.6±0.4 mmHg at 25°C

Metaldehyde Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H228,H301,H330
• Warning Statement： P210,P260,P284,P301+P310,P310
• Hazardous Material transportation number：1332
• Hazard Category Code： R10;R22
• Safety Instruction： S13-S25-S46
• RTECS：XF9900000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：4.1
• Safety Term：4.1
• Packing Group：III
• Risk Phrases：R10; R22
• HazardClass：4.1
• PackingGroup：III
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients